3,4-Dimethoxyphenethylamine (hydrochloride)
3,4-Dimethoxyphenethylamine (hydrochloride)
3,4-Dimethoxyphenethylamine (hydrochloride) (Item No. 14141) is an analytical reference standard that is structurally categorized as a phenethylamine. It inhibits the deamination of tyramine (Item No. 18601) and tryptamine by rat brain monoamine oxidase. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
635-85-8
VCID:
VC0158231
InChI:
InChI=1S/C10H15NO2.ClH/c1-12-9-4-3-8(5-6-11)7-10(9)13-2;/h3-4,7H,5-6,11H2,1-2H3;1H
SMILES:
COC1=C(C=C(C=C1)CCN)OC.Cl
Molecular Formula:
C10H16ClNO2
Molecular Weight:
217.69 g/mol
3,4-Dimethoxyphenethylamine (hydrochloride)
CAS No.: 635-85-8
Reference Standards
VCID: VC0158231
Molecular Formula: C10H16ClNO2
Molecular Weight: 217.69 g/mol
CAS No. | 635-85-8 |
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Product Name | 3,4-Dimethoxyphenethylamine (hydrochloride) |
Molecular Formula | C10H16ClNO2 |
Molecular Weight | 217.69 g/mol |
IUPAC Name | 2-(3,4-dimethoxyphenyl)ethanamine;hydrochloride |
Standard InChI | InChI=1S/C10H15NO2.ClH/c1-12-9-4-3-8(5-6-11)7-10(9)13-2;/h3-4,7H,5-6,11H2,1-2H3;1H |
Standard InChIKey | WIOOTMZLCZPTDW-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)CCN)OC.Cl |
Canonical SMILES | COC1=C(C=C(C=C1)CCN)OC.Cl |
Description | 3,4-Dimethoxyphenethylamine (hydrochloride) (Item No. 14141) is an analytical reference standard that is structurally categorized as a phenethylamine. It inhibits the deamination of tyramine (Item No. 18601) and tryptamine by rat brain monoamine oxidase. This product is intended for research and forensic applications. |
Synonyms | DMPEA;Homoveratrylamine |
Reference | 1.Keller, W.J., and Ferguson, G.G. Effects of 3,4-dimethoxyphenethylamine derivatives on monoamine oxidase. J. Pharm. Sci. 66(7), 1048-1050 (1977). |
PubChem Compound | 71555 |
Last Modified | Nov 11 2021 |
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